Cas no 22283-14-3 (Mtflebopkxujoz-uhfffaoysa-)

• Product Name: Mtflebopkxujoz-uhfffaoysa-
• CAS No: 22283-14-3
• MF: C₇H₈ClN₃O₃
• MW: 217.609720230103
• CID: 2836454
• PubChem ID: 360602
• Update Time: 2025-04-21

Mtflebopkxujoz-uhfffaoysa- Chemical and Physical Properties

Names and Identifiers

• NSC622777
• InChI=1/C7H8ClN3O3/c1-11-6(13)4(3(12)2-8)5(9)10-7(11)14/h2,9H2,1H3,(H,10,14)
• 22283-14-3
• NSC-622777
• MTFLEBOPKXUJOZ-UHFFFAOYSA-
• DTXSID10326940
• Mtflebopkxujoz-uhfffaoysa-

• Inchi： 1S/C7H8ClN3O3/c1-11-6(13)4(3(12)2-8)5(9)10-7(11)14/h2,9H2,1H3,(H,10,14)
• InChI Key： MTFLEBOPKXUJOZ-UHFFFAOYSA-N
• SMILES： ClCC(C1C(N(C)C(NC=1N)=O)=O)=O

Computed Properties

• Exact Mass: 217.0254188Da
• Monoisotopic Mass: 217.0254188Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 92.5Ų